Cas no 339279-01-5 (4-[6-(Methoxymethyl)-2-phenyl-4-pyrimidinyl]thiomorpholine)

• Product Name: 4-[6-(Methoxymethyl)-2-phenyl-4-pyrimidinyl]thiomorpholine
• CAS No: 339279-01-5
• MF: C₁₆H₁₉N₃OS
• MW: 301.40656208992
• CID: 5015705
• Update Time: 2023-08-25

4-[6-(Methoxymethyl)-2-phenyl-4-pyrimidinyl]thiomorpholine Chemical and Physical Properties

Names and Identifiers

• Oprea1_784520
• 4-[6-(methoxymethyl)-2-phenyl-4-pyrimidinyl]thiomorpholine
• 4-[6-(methoxymethyl)-2-phenylpyrimidin-4-yl]thiomorpholine
• 4-[6-(Methoxymethyl)-2-phenyl-4-pyrimidinyl]thiomorpholine

• Inchi： 1S/C16H19N3OS/c1-20-12-14-11-15(19-7-9-21-10-8-19)18-16(17-14)13-5-3-2-4-6-13/h2-6,11H,7-10,12H2,1H3
• InChI Key： RIJRPIQJIFGGFX-UHFFFAOYSA-N
• SMILES： S1CCN(C2C=C(COC)N=C(C3C=CC=CC=3)N=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 306
• XLogP3: 2.4
• Topological Polar Surface Area: 63.6